Cas no 207234-04-6 (Erbium(III) acetate hydrate)

• Product Name: Erbium(III) acetate hydrate
• CAS No: 207234-04-6
• MF: C₆H₁₁ErO₇
• MW: 362.40634560585
• MDL: MFCD00150114
• CID: 2602389
• PubChem ID: 24859519
• Update Time: 2025-06-29

Erbium(III) acetate hydrate Chemical and Physical Properties

Names and Identifiers

• acetic acid,erbium,tetrahydrate
• ErbiuM(III) acetate hydrate 99.9% trace Metals basis
• Erbium(III) acetate hydrate

• MDL： MFCD00150114
• Inchi： 1S/3C2H4O2.Er.H2O/c3*1-2(3)4;;/h3*1H3,(H,3,4);;1H2/q;;;+3;/p-3
• InChI Key： QZHYTXNPVKSZES-UHFFFAOYSA-K
• SMILES： [Er+3].C([O-])(=O)C.C([O-])(=O)C.C([O-])(=O)C.[H]O[H]

Erbium(III) acetate hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Erbium(III) acetate hydrate

Comprehensive Overview of Erbium(III) Acetate Hydrate (CAS No. 207234-04-6): Properties, Applications, and Innovations

Erbium(III) acetate hydrate (CAS No. 207234-04-6) is a rare-earth compound gaining significant attention in advanced material science and industrial applications. This inorganic salt, characterized by its hydrated crystalline structure, is widely utilized in fields such as optical materials, catalysis, and nanotechnology. Its unique luminescent properties and chemical stability make it a valuable component in cutting-edge research and commercial products.

The growing demand for erbium-based compounds is driven by their role in fiber-optic amplifiers, a critical technology for high-speed internet infrastructure. With the global expansion of 5G networks, researchers are exploring erbium(III) acetate hydrate as a potential enhancer for telecommunication devices. Its ability to absorb and emit light in the infrared spectrum aligns perfectly with the needs of modern photonics engineering.

In the field of renewable energy, erbium(III) acetate hydrate has shown promise in solar cell technology. Recent studies highlight its potential to improve the efficiency of upconversion materials, which convert low-energy photons into higher-energy light. This application addresses the global search for sustainable energy solutions, making it a hot topic in materials science forums and academic research.

The compound's solubility characteristics and coordination chemistry make it particularly interesting for homogeneous catalysis. Many industrial processes benefit from its use as a catalytic precursor, especially in organic synthesis and polymerization reactions. These applications are frequently searched by chemical engineers and research scientists looking for efficient rare-earth catalysts.

From a materials characterization perspective, erbium(III) acetate hydrate exhibits fascinating thermal decomposition behavior. This property is crucial for developing ceramic materials and specialty glasses, particularly those requiring precise thermal stability. The compound's phase transitions are often studied using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), techniques commonly referenced in materials science publications.

In the biomedical field, researchers are investigating erbium(III) acetate hydrate for potential diagnostic imaging applications. While not yet approved for medical use, its luminescent markers show promise for biological sensing and cellular imaging. This aligns with current trends in nanomedicine and theranostics, topics generating substantial interest in scientific communities.

The synthesis methods for erbium(III) acetate hydrate continue to evolve, with recent focus on green chemistry approaches. Environmentally conscious production techniques are increasingly important, as reflected in searches for eco-friendly synthesis and sustainable material production. These developments address concerns about rare-earth element mining and its environmental impact.

Quality control of erbium(III) acetate hydrate involves rigorous spectroscopic analysis, including FTIR and X-ray diffraction techniques. The compound's purity is critical for high-performance applications, making these analytical methods essential topics in quality assurance protocols and industrial standards discussions.

Storage and handling of erbium(III) acetate hydrate require attention to its hygroscopic nature. Proper desiccation methods and moisture control are frequently searched topics by laboratory technicians and material handlers. These practical considerations are crucial for maintaining the compound's chemical integrity in various applications.

The market for erbium compounds is experiencing growth due to expanding applications in quantum computing research and advanced electronics. As industries seek next-generation materials, erbium(III) acetate hydrate remains at the forefront of material innovation discussions. This trend is reflected in increasing searches for rare-earth material suppliers and specialty chemical distributors.

Recent advancements in nanoparticle synthesis have opened new possibilities for erbium(III) acetate hydrate applications. Its use in creating upconverting nanoparticles (UCNPs) is particularly noteworthy, combining with current interests in nanoscale materials and optical engineering. These developments are frequently covered in nanotechnology journals and materials science conferences.

From an environmental perspective, the recycling potential of erbium-containing materials is gaining attention. As sustainability becomes a priority across industries, methods for rare-earth recovery and circular economy approaches are increasingly searched topics related to compounds like erbium(III) acetate hydrate.

The future of erbium(III) acetate hydrate research appears promising, with ongoing investigations into its electronic properties and material interactions. As scientific understanding deepens, new applications continue to emerge in fields ranging from optoelectronics to energy storage, ensuring this compound remains relevant in advanced material development for years to come.